Cas no 28395-76-8 (2-Chloro-4-isocyanato-1-methoxybenzene)

2-Chloro-4-isocyanato-1-methoxybenzene is a versatile aromatic isocyanate compound characterized by the presence of reactive isocyanate (-NCO) and chloro-methoxy substituents on the benzene ring. Its molecular structure enables selective reactivity in organic synthesis, particularly in the formation of ureas, carbamates, and polyurethane derivatives. The chloro and methoxy functional groups offer additional sites for further chemical modifications, enhancing its utility in fine chemical and pharmaceutical applications. This compound is valued for its stability under controlled conditions and precise reactivity, making it suitable for use as an intermediate in specialized polymer and agrochemical synthesis. Proper handling is essential due to its isocyanate-related hazards.
2-Chloro-4-isocyanato-1-methoxybenzene structure
28395-76-8 structure
Product Name:2-Chloro-4-isocyanato-1-methoxybenzene
CAS No:28395-76-8
MF:C8H6ClNO2
MW:183.591741085052
MDL:MFCD02093651
CID:276464
PubChem ID:119947
Update Time:2025-10-29

2-Chloro-4-isocyanato-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-chloro-4-isocyanato-1-methoxy-
    • 2-Chloro-4-isocyanato-1-methoxybenzene
    • 3-chloro-4-methoxyphenyl isocyanate
    • (4-methoxy-3-chlorophenyl)isocyanate
    • 3-Chloro-4-methoxyphenyl isocyanate, 97%
    • AKOS005171734
    • NS00028479
    • A819435
    • 2,6-DIFLUOROBENZYLZINCBROMIDE
    • BS-22880
    • J-017056
    • EN300-147122
    • DTXSID70182620
    • MFCD02093651
    • FT-0638777
    • 2-Chloro-4-isocyanatoanisole
    • SCHEMBL421340
    • 28395-76-8
    • XYRDQHNCDBDNSF-UHFFFAOYSA-N
    • EINECS 249-005-1
    • 3-Chloro-4-methoxyphenylisocyanate
    • DB-047388
    • STK504626
    • ALBB-007566
    • MDL： MFCD02093651
    • Inchi： 1S/C8H6ClNO2/c1-12-8-3-2-6(10-5-11)4-7(8)9/h2-4H,1H3
    • InChI Key： XYRDQHNCDBDNSF-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1OC)N=C=O

Computed Properties

  • Exact Mass: 183.00900
  • Monoisotopic Mass: 183.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 30-33 °C(lit.)
  • Flash Point: 230 °F
  • PSA: 38.66000
  • LogP: 2.31590
  • Solubility: Not available

2-Chloro-4-isocyanato-1-methoxybenzene Security Information

  • Hazardous Material transportation number：UN 2206 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S22; S26; S36
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Risk Phrases：R20/21/22; R36/37/38

2-Chloro-4-isocyanato-1-methoxybenzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-4-isocyanato-1-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038707-500mg
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8
500mg
 2192.0CNY 2021-07-13
TRC
C022235-250mg
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8
250mg
 175.00 2021-08-15
TRC
C022235-500mg
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8
500mg
 $ 110.00 2023-04-18
TRC
C022235-1000mg
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8
1g
 $ 196.00 2023-04-18
TRC
C022235-1g
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8
1g
 $ 160.00 2022-06-06
TRC
C022235-2.5g
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8
2.5g
 $ 362.00 2023-04-18
Chemenu
CM343572-5g
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8 95%+
5g
 $515 2022-06-11
Chemenu
CM343572-10g
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8 95%+
10g
 $858 2022-06-11
Chemenu
CM343572-25g
2-Chloro-4-isocyanato-1-methoxybenzene
 28395-76-8 95%+
25g
 $1715 2022-06-11
abcr
AB406647-1 g
2-Chloro-4-isocyanato-1-methoxybenzene, 95%; .
 28395-76-8 95%
1g
 €397.20 2023-06-17

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